N-nitratopivaloyl-S-(N/'-acetylalanyl)-cysteine ethyl ester
N-nitratopivaloyl-S-(N/'-acetylalanyl)-cysteine ethyl ester
Brand Name:
Vulcanchem
CAS No.:
139146-66-0
VCID:
VC0152654
InChI:
InChI=1S/C10H16N2O5S.C5H9NO3/c1-4-16-5-8(6-18)11-9(13)10(2,3)7-17-12(14)15;1-3(5(8)9)6-4(2)7/h4,6,8H,1,5,7H2,2-3H3,(H,11,13);3H,1-2H3,(H,6,7)(H,8,9)/t8-;3-/m10/s1
SMILES:
CC(C(=O)O)NC(=O)C.CC(C)(CO[N+](=O)[O-])C(=O)NC(COC=C)C=S
Molecular Formula:
C15H25N3O8S
Molecular Weight:
407.4 g/mol
N-nitratopivaloyl-S-(N/'-acetylalanyl)-cysteine ethyl ester
CAS No.: 139146-66-0
Main Products
VCID: VC0152654
Molecular Formula: C15H25N3O8S
Molecular Weight: 407.4 g/mol
| CAS No. | 139146-66-0 |
|---|---|
| Product Name | N-nitratopivaloyl-S-(N/'-acetylalanyl)-cysteine ethyl ester |
| Molecular Formula | C15H25N3O8S |
| Molecular Weight | 407.4 g/mol |
| IUPAC Name | (2S)-2-acetamidopropanoic acid;[3-[[(2R)-1-ethenoxy-3-sulfanylidenepropan-2-yl]amino]-2,2-dimethyl-3-oxopropyl] nitrate |
| Standard InChI | InChI=1S/C10H16N2O5S.C5H9NO3/c1-4-16-5-8(6-18)11-9(13)10(2,3)7-17-12(14)15;1-3(5(8)9)6-4(2)7/h4,6,8H,1,5,7H2,2-3H3,(H,11,13);3H,1-2H3,(H,6,7)(H,8,9)/t8-;3-/m10/s1 |
| Standard InChIKey | ZONOMVGGONAQQA-QTBHSTJXSA-N |
| Isomeric SMILES | C[C@@H](C(=O)O)NC(=O)C.CC(C)(CO[N+](=O)[O-])C(=O)N[C@H](COC=C)C=S |
| SMILES | CC(C(=O)O)NC(=O)C.CC(C)(CO[N+](=O)[O-])C(=O)NC(COC=C)C=S |
| Canonical SMILES | CC(C(=O)O)NC(=O)C.CC(C)(CO[N+](=O)[O-])C(=O)NC(COC=C)C=S |
| Synonyms | N-nitratopivaloyl-S-(N'-acetylalanyl)-cysteine ethyl ester SPM 5185 SPM-5185 |
| PubChem Compound | 5487460 |
| Last Modified | Nov 11 2021 |
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